1-ethyl-2-oxo-N-(2-pyridinylmethyl)-6-benzo[cd]indolesulfonamide

• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 1-ethyl-2-oxo-N-(pyridin-2-ylmethyl)benzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C19H17N3O3S/c1-2-22-16-9-10-17(14-7-5-8-15(18(14)16)19(22)23)26(24,25)21-12-13-6-3-4-11-20-13/h3-11,21H,2,12H2,1H3
• InChI Key: IIKQWKDJPZHRJE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)S(=O)(=O)NCC4=CC=CC=N4)C=CC=C3C1=O

Description

1-ethyl-2-oxo-N-(2-pyridinylmethyl)-6-benzo[cd]indolesulfonamide is a member of naphthalenes and a sulfonic acid derivative.

Scientific Research Applications

Catalysis in Organic Chemistry

1-ethyl-2-oxo-N-(2-pyridinylmethyl)-6-benzo[cd]indolesulfonamide and its derivatives have been utilized in catalytic processes. For instance, its derivatives have been used in the base-free transfer hydrogenation of ketones. These compounds, along with Cp*IrIIICl complexes, facilitate efficient catalysis without the need for basic additives or halide abstractors (Ruff et al., 2016).

Synthesis of Antimicrobial Agents

Derivatives of this compound have shown potential in the synthesis of antimicrobial agents. For example, a study synthesized various heterocyclic compounds showing promising antimicrobial activity against bacteria and fungi (Sarvaiya et al., 2019).

Development of Receptor Antagonists

Some derivatives have been investigated for their role in the prevention of subarachnoid hemorrhage-induced cerebral vasospasm. This research looked into the effectiveness of oral treatment with endothelin receptor antagonists, showcasing the compound's potential in therapeutic applications (Zuccarello et al., 1996).

Synthesis of Indoles

The compound has applications in synthetic chemistry, particularly in the synthesis of indoles. It serves as an intermediate in creating various indoles functionalized on the benzene moiety, demonstrating its versatility in chemical synthesis (Tani et al., 1996).